Cas no 522651-57-6 (2,5-DIFLUOROBENZYLMAGNESIUM BROMIDE)

• Product Name: 2,5-DIFLUOROBENZYLMAGNESIUM BROMIDE
• CAS No: 522651-57-6
• MF: C₇H₅BrF₂Mg
• MW: 231.320408582687
• MDL: MFCD03094405
• CID: 936672
• PubChem ID: 2778637
• Update Time: 2025-06-10

2,5-DIFLUOROBENZYLMAGNESIUM BROMIDE Chemical and Physical Properties

Names and Identifiers

• 2,5-DIFLUOROBENZYLMAGNESIUM BROMIDE
• 2,4-DIFLUOROBENZYLISOTHIOCYANATE
• 2,5-Difluorobenzylmagnesium bromide 0.25 M in Diethyl Ether
• 2,5-Difluorobenzylmagnesium bromide 0.25M solution in diethyl ether
• 2,5-DifluorobenzylMagnesiuM broMide, 0.25M in 2-MeTHF
• bromo-[(2,5-difluorophenyl)methyl]magnesium
• PC6651
• MFCD03094405
• DYGOOWHGXHVGKQ-UHFFFAOYSA-M
• 2,5-Difluorobenzylmagnesium bromide, 0.25 M in 2-MeTHF
• AKOS016017659
• 2,5-Difluorobenzylmagnesium bromide, 0.25 M in THF
• 2,5-DIFLUOROBENZYLMAGNESIUMBROMIDE
• DB-181658
• 522651-57-6
• SCHEMBL2899842
• 2,5-difluorobenzyl magnesium bromide

• MDL： MFCD03094405
• Inchi： 1S/C7H5F2.BrH.Mg/c1-5-4-6(8)2-3-7(5)9;;/h2-4H,1H2;1H;/q-1;;+2/p-1
• InChI Key： HHPJLQLVFBHKNX-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].FC1C=CC(=CC=1[CH2-])F

Computed Properties

• Exact Mass: 229.93900
• Monoisotopic Mass: 229.93931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.12610

2,5-DIFLUOROBENZYLMAGNESIUM BROMIDE Security Information

• Hazard Statement： Flammable
• Hazardous Material Identification：

Additional information on 2,5-DIFLUOROBENZYLMAGNESIUM BROMIDE

Introduction to 2,5-DIFLUOROBENZYLMAGNESIUM BROMIDE (CAS No. 522651-57-6)

2,5-DIFLUOROBENZYLMAGNESIUM BROMIDE, identified by the Chemical Abstracts Service Number (CAS No.) 522651-57-6, is a specialized organometallic compound that has garnered significant attention in the field of pharmaceutical and synthetic chemistry. This compound belongs to the class of Grignard reagents, characterized by its highly reactive magnesium-bromide bond with a phenyl ring substituted at the 2 and 5 positions with fluorine atoms. The unique structural and electronic properties of this reagent make it a valuable tool in organic synthesis, particularly in the construction of complex molecular architectures.

The fluorine atoms at the 2 and 5 positions of the benzyl group play a crucial role in modulating the reactivity and selectivity of 2,5-DIFLUOROBENZYLMAGNESIUM BROMIDE. Fluorine is known for its ability to influence electronic distributions, lipophilicity, and metabolic stability in pharmaceutical compounds. In this context, the presence of two fluorine atoms can enhance the compound's stability towards nucleophilic attack while simultaneously facilitating specific chemical transformations. This balance makes it an attractive candidate for use in cross-coupling reactions, where precise control over reaction outcomes is essential.

In recent years, there has been a growing interest in fluorinated compounds due to their broad spectrum of biological activities and improved pharmacokinetic profiles. The incorporation of fluorine into drug molecules has been shown to enhance binding affinity, metabolic resistance, and overall therapeutic efficacy. 2,5-DIFLUOROBENZYLMAGNESIUM BROMIDE leverages these advantages by serving as an intermediate in the synthesis of fluorinated heterocycles and other bioactive molecules. Its utility in constructing complex scaffolds has been demonstrated in several high-profile synthetic studies.

One notable application of 2,5-DIFLUOROBENZYLMAGNESIUM BROMIDE is in the preparation of fluorinated aryl-alkyl cross-coupling products. These reactions are fundamental in modern drug discovery, enabling the rapid assembly of intricate molecular structures from simpler precursors. The Grignard reagent acts as a powerful nucleophile, facilitating the formation of carbon-carbon bonds under mild conditions. The fluorine substituents further enhance the reaction's efficiency by directing selectivity towards desired products while minimizing unwanted side reactions.

The synthesis of 2,5-DIFLUOROBENZYLMAGNESIUM BROMIDE itself requires careful handling due to its sensitivity to moisture and air. Typically, it is prepared by reacting 2,5-difluorobenzyl bromide with magnesium metal in an anhydrous solvent such as tetrahydrofuran (THF). This process highlights the compound's role as a key intermediate in organometallic chemistry. The resulting Grignard reagent is highly versatile and can be further functionalized through various coupling reactions, including Suzuki-Miyaura and Heck couplings.

Recent advancements in synthetic methodologies have expanded the applications of 2,5-DIFLUOROBENZYLMAGNESIUM BROMIDE beyond traditional cross-coupling reactions. For instance, it has been employed in the development of novel catalytic systems that enable asymmetric transformations under mild conditions. These innovations underscore the compound's importance as a building block for enantioselective synthesis. The ability to introduce fluorinated groups with high precision makes it particularly valuable for designing chiral drugs with enhanced therapeutic properties.

The pharmaceutical industry has also explored 2,5-DIFLUOROBENZYLMAGNESIUM BROMIDE as a precursor for antiviral and anticancer agents. Fluorinated compounds have demonstrated efficacy against a wide range of diseases due to their ability to interact selectively with biological targets. By incorporating this reagent into synthetic pipelines, researchers can access novel molecular motifs that exhibit improved pharmacological profiles. This has led to several preclinical studies investigating derivatives of 2,5-DIFLUOROBENZYLMAGNESIUM BROMIDE for their potential therapeutic applications.

In conclusion,2,5-DIFLUOROBENZYLMAGNESIUM BROMIDE (CAS No. 522651-57-6) represents a cornerstone in modern synthetic chemistry. Its unique structural features and reactivity make it indispensable for constructing complex organic molecules with significant biological activity. As research continues to uncover new applications for fluorinated compounds, 2,5-DIFLUOROBENZYLMAGNESIUM BROMIDE will undoubtedly remain at the forefront of pharmaceutical innovation.